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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of cis-B-farnesene production across different
plant species, supported by experimental data. It includes detailed methodologies for key
experiments and visual representations of relevant biological pathways and workflows to aid in
research and development efforts.

cis-B-Farnesene is an acyclic sesquiterpene of significant interest due to its role as an aphid
alarm pheromone, making it a valuable target for developing natural pest control strategies in
agriculture.[1] It is found in the essential oils of numerous plant species and its production can
be influenced by genetic and environmental factors. This guide summarizes the quantitative
data on cis-pB-farnesene yields in several plants and outlines the protocols used for its
extraction and analysis.

Quantitative Comparison of cis-3-Farnesene
Production

The production of cis-3-farnesene varies considerably among different plant species and is
influenced by factors such as the specific chemotype of the plant, geographical location, and
the plant organ analyzed. The following table summarizes quantitative data from various
studies. It is important to note the different units of measurement and extraction methods used,
which can affect direct comparisons.
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Biosynthetic Pathway and its Regulation

The biosynthesis of cis-B-farnesene in plants originates from the mevalonate (MVA) and
methylerythritol phosphate (MEP) pathways, which produce the universal isoprenoid
precursors, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP). Farnesyl
diphosphate (FPP), the direct precursor to all sesquiterpenes, is synthesized from IPP and
DMAPP. Finally, a specific farnesene synthase enzyme catalyzes the conversion of FPP to cis-

B-farnesene.

The production of farnesene is often induced by external stimuli, such as herbivory, through the
jasmonate signaling pathway. Jasmonic acid (JA) and its derivatives act as key signaling
molecules that upregulate the expression of terpene synthase genes, including farnesene
synthase.[9]

Farnesene Biosynthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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